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molecular formula C8H16O2 B056069 (2R)-2-(pentoxymethyl)oxirane CAS No. 121906-42-1

(2R)-2-(pentoxymethyl)oxirane

Cat. No. B056069
CAS RN: 121906-42-1
M. Wt: 144.21 g/mol
InChI Key: IQCASZIDTNHBIW-QMMMGPOBSA-N
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Patent
US06372923B1

Procedure details

Amyl alcohol (132 g, 1.5 mole), 1.02 g (0.005 mole) of aluminum triisopropoxide and 2.64 g (0.015 mole) of p-phenolsulfonic acid were heated to 90° C. while stirring under a nitrogen gas atmosphere. To the reaction mixture, 92.5 g (1.0 mole) of epichlorohydrin was added dropwise over 1 hour, followed by stirring for 4 hours. It was found that the conversion ratio of the raw material epichlorohydrin was 100%, while the yield of the resulting halohydrin ether was 87%. To the reaction mixture, 300 mL of a 4N aqueous solution of sodium hydroxide was added and the resulting mixture was stirred at 60° C. for 6 hours. After cooling to room temperature, the water layer was removed and the residue was purified by distillation under reduced pressure, whereby 124 g of amyl glycidyl ether (1,2-epoxy-4-oxanonane) was obtained (total yield: 86%).
Name
Amyl alcohol
Quantity
132 g
Type
reactant
Reaction Step One
Name
aluminum triisopropoxide
Quantity
1.02 g
Type
catalyst
Reaction Step One
Name
p-phenolsulfonic acid
Quantity
2.64 g
Type
catalyst
Reaction Step One
Name
epichlorohydrin
Quantity
92.5 g
Type
reactant
Reaction Step Two
[Compound]
Name
raw material
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
epichlorohydrin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
halohydrin ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
amyl glycidyl ether
Yield
86%

Identifiers

REACTION_CXSMILES
[CH2:1]([OH:6])[CH2:2][CH2:3][CH2:4][CH3:5].[CH2:7]([CH:9]1[O:11][CH2:10]1)Cl.[OH-].[Na+]>CC(C)[O-].CC(C)[O-].CC(C)[O-].[Al+3].C1C(O)=CC=C(S(O)(=O)=O)C=1>[CH2:7]([O:6][CH2:1][CH2:2][CH2:3][CH2:4][CH3:5])[CH:9]1[O:11][CH2:10]1 |f:2.3,4.5.6.7|

Inputs

Step One
Name
Amyl alcohol
Quantity
132 g
Type
reactant
Smiles
C(CCCC)O
Name
aluminum triisopropoxide
Quantity
1.02 g
Type
catalyst
Smiles
CC([O-])C.CC([O-])C.CC([O-])C.[Al+3]
Name
p-phenolsulfonic acid
Quantity
2.64 g
Type
catalyst
Smiles
C1=CC(=CC=C1O)S(=O)(=O)O
Step Two
Name
epichlorohydrin
Quantity
92.5 g
Type
reactant
Smiles
C(Cl)C1CO1
Step Three
[Compound]
Name
raw material
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
epichlorohydrin
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(Cl)C1CO1
Step Five
[Compound]
Name
halohydrin ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
while stirring under a nitrogen gas atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
by stirring for 4 hours
Duration
4 h
STIRRING
Type
STIRRING
Details
the resulting mixture was stirred at 60° C. for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
the water layer was removed
DISTILLATION
Type
DISTILLATION
Details
the residue was purified by distillation under reduced pressure

Outcomes

Product
Name
amyl glycidyl ether
Type
product
Smiles
C(C1CO1)OCCCCC
Measurements
Type Value Analysis
AMOUNT: MASS 124 g
YIELD: PERCENTYIELD 86%
YIELD: CALCULATEDPERCENTYIELD 86%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06372923B1

Procedure details

Amyl alcohol (132 g, 1.5 mole), 1.02 g (0.005 mole) of aluminum triisopropoxide and 2.64 g (0.015 mole) of p-phenolsulfonic acid were heated to 90° C. while stirring under a nitrogen gas atmosphere. To the reaction mixture, 92.5 g (1.0 mole) of epichlorohydrin was added dropwise over 1 hour, followed by stirring for 4 hours. It was found that the conversion ratio of the raw material epichlorohydrin was 100%, while the yield of the resulting halohydrin ether was 87%. To the reaction mixture, 300 mL of a 4N aqueous solution of sodium hydroxide was added and the resulting mixture was stirred at 60° C. for 6 hours. After cooling to room temperature, the water layer was removed and the residue was purified by distillation under reduced pressure, whereby 124 g of amyl glycidyl ether (1,2-epoxy-4-oxanonane) was obtained (total yield: 86%).
Name
Amyl alcohol
Quantity
132 g
Type
reactant
Reaction Step One
Name
aluminum triisopropoxide
Quantity
1.02 g
Type
catalyst
Reaction Step One
Name
p-phenolsulfonic acid
Quantity
2.64 g
Type
catalyst
Reaction Step One
Name
epichlorohydrin
Quantity
92.5 g
Type
reactant
Reaction Step Two
[Compound]
Name
raw material
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
epichlorohydrin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
halohydrin ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
amyl glycidyl ether
Yield
86%

Identifiers

REACTION_CXSMILES
[CH2:1]([OH:6])[CH2:2][CH2:3][CH2:4][CH3:5].[CH2:7]([CH:9]1[O:11][CH2:10]1)Cl.[OH-].[Na+]>CC(C)[O-].CC(C)[O-].CC(C)[O-].[Al+3].C1C(O)=CC=C(S(O)(=O)=O)C=1>[CH2:7]([O:6][CH2:1][CH2:2][CH2:3][CH2:4][CH3:5])[CH:9]1[O:11][CH2:10]1 |f:2.3,4.5.6.7|

Inputs

Step One
Name
Amyl alcohol
Quantity
132 g
Type
reactant
Smiles
C(CCCC)O
Name
aluminum triisopropoxide
Quantity
1.02 g
Type
catalyst
Smiles
CC([O-])C.CC([O-])C.CC([O-])C.[Al+3]
Name
p-phenolsulfonic acid
Quantity
2.64 g
Type
catalyst
Smiles
C1=CC(=CC=C1O)S(=O)(=O)O
Step Two
Name
epichlorohydrin
Quantity
92.5 g
Type
reactant
Smiles
C(Cl)C1CO1
Step Three
[Compound]
Name
raw material
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
epichlorohydrin
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(Cl)C1CO1
Step Five
[Compound]
Name
halohydrin ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
while stirring under a nitrogen gas atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
by stirring for 4 hours
Duration
4 h
STIRRING
Type
STIRRING
Details
the resulting mixture was stirred at 60° C. for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
the water layer was removed
DISTILLATION
Type
DISTILLATION
Details
the residue was purified by distillation under reduced pressure

Outcomes

Product
Name
amyl glycidyl ether
Type
product
Smiles
C(C1CO1)OCCCCC
Measurements
Type Value Analysis
AMOUNT: MASS 124 g
YIELD: PERCENTYIELD 86%
YIELD: CALCULATEDPERCENTYIELD 86%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.